Methyl 3-chloro-4-(1,3-difluoropropan-2-yloxy)benzoate

• Molecular Formula: C11H11ClF2O3
• Molecular Weight: 264.65 g/mol
• IUPAC Name: methyl 3-chloro-4-(1,3-difluoropropan-2-yloxy)benzoate
• InChI: InChI=1S/C11H11ClF2O3/c1-16-11(15)7-2-3-10(9(12)4-7)17-8(5-13)6-14/h2-4,8H,5-6H2,1H3
• InChI Key: IWCRNMLZWQNHKH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)OC(CF)CF)Cl

Description

Methyl 3-chloro-4-(1,3-difluoropropan-2-yloxy)benzoate is a useful research compound. Its molecular formula is C11H11ClF2O3 and its molecular weight is 264.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,3-difluoropropan-2-ol (2.57 g, 26.8 mmol) in THF (35 mL) was added methyl 3-chloro-4-hydroxybenzoate (2.00 g, 10.72 mmol), followed by triphenylphosphine (7.03 g, 26.8 mmol) and DIAD (5.21 mL, 26.8 mmol). The reaction was stirred overnight at room temperature, diluted with EtOAc and washed with brine. The organics were separated, washed with brine, dried over MgSO4, filtered, and concentrated. The residue was purified by silica gel chromatography to give the title compound (3.743 g) as a clear oil. LCMS m/z=265.1 [M+H]+.